
3-Bromo-2-naphthol: A Comprehensive
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3-Bromo-2-naphthol

Cat. No.: B1265481 Get Quote

Introduction
3-Bromo-2-naphthol is an important organic compound that serves as a crucial building block

in the synthesis of a wide array of more complex molecules.[1] Its unique structure, featuring a

naphthalene core with both a hydroxyl and a bromine substituent, imparts specific reactivity

that is highly valued in medicinal chemistry and materials science. The naphthalene scaffold

itself is a versatile platform in drug discovery, with numerous derivatives approved as

therapeutics for conditions ranging from cancer to infectious diseases.[2] This guide aims to

provide a comprehensive overview of 3-Bromo-2-naphthol, from its basic molecular

characteristics to its practical applications and handling procedures, to support its effective and

safe use in research and development.

Physicochemical Properties
A thorough understanding of the physicochemical properties of 3-Bromo-2-naphthol is
fundamental to its application in experimental work. These properties dictate its solubility,

reactivity, and appropriate handling and storage conditions.
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Property Value Source

Molecular Formula C₁₀H₇BrO [3][4][5][6]

Molecular Weight 223.07 g/mol [3][4][5][6][7]

CAS Number 30478-88-7 [1][3][4][5][6][8]

Appearance White powder [3]

Melting Point 80 - 82 °C [3]

Boiling Point (Predicted) 313.7 ± 15.0 °C [3]

log Pow (Partition Coefficient) 3.65 [3]

Synonyms 3-bromonaphthalen-2-ol [3][5]

These properties, particularly the melting point and partition coefficient, are critical for designing

purification strategies and predicting the compound's behavior in various solvent systems. The

IUPAC name for this compound is 3-bromonaphthalen-2-ol.[5]

Synthesis and Purification
The synthesis of brominated naphthols can be achieved through various methods, often

involving the direct bromination of 2-naphthol or its derivatives. The choice of brominating

agent and reaction conditions is crucial for achieving the desired regioselectivity.

General Synthesis Approach
A common method for the synthesis of bromonaphthols involves the reaction of 2-naphthol with

a brominating agent in a suitable solvent. For instance, the synthesis of 6-bromo-2-naphthol

can be achieved by reacting β-naphthol with bromine in glacial acetic acid.[9] While this

specific procedure yields the 6-bromo isomer, similar principles apply to the synthesis of 3-
Bromo-2-naphthol, where the choice of catalysts and reaction conditions would be adjusted to

favor bromination at the 3-position.

Another synthetic route involves the use of triphenylphosphine and bromine with β-naphthol in

acetonitrile.[10] This method is noted for its generality in introducing bromine into aromatic

nuclei.[10]
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A Representative Purification Protocol
Purification of the crude product is essential to remove unreacted starting materials and

isomeric byproducts. A typical purification procedure involves the following steps:

Extraction: After the reaction is complete, the mixture is typically poured into ice water and

extracted with an organic solvent like dichloromethane (DCM).[1]

Washing: The combined organic phases are washed with brine to remove any remaining

aqueous impurities and then dried over an anhydrous salt such as sodium sulfate (Na₂SO₄)

or magnesium sulfate (MgSO₄).[1]

Chromatography: The crude product is then purified by silica gel chromatography to isolate

the desired 3-Bromo-2-naphthol.[1]

The following diagram illustrates a generalized workflow for the synthesis and purification of a

brominated naphthol.

Synthesis Work-up Purification

2-Naphthol & Reagents Bromination Reaction
Solvent

Quenching with Water Solvent Extraction Brine Wash Drying (e.g., Na2SO4) Solvent Removal Silica Gel Chromatography Pure 3-Bromo-2-naphthol

Click to download full resolution via product page

Generalized workflow for the synthesis and purification of 3-Bromo-2-naphthol.

Applications in Research and Drug Development
3-Bromo-2-naphthol is a versatile intermediate in organic synthesis, with its applications

spanning the creation of pharmaceuticals, resin compositions, and other specialty chemicals.[1]

The naphthalene moiety is a key structural feature in many FDA-approved drugs, including

propranolol and naproxen, highlighting the importance of naphthalene derivatives in medicinal

chemistry.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB21474099.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB21474099.htm
https://www.benchchem.com/product/b1265481?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB21474099.htm
https://www.benchchem.com/product/b1265481?utm_src=pdf-body-img
https://www.benchchem.com/product/b1265481?utm_src=pdf-body
https://www.benchchem.com/product/b1265481?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB21474099.htm
https://pubmed.ncbi.nlm.nih.gov/30366253/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Role as a Precursor in Anticancer Agent Synthesis
Recent studies have demonstrated the use of naphthol derivatives in the synthesis of potential

anticancer agents. For example, marine naphthoquinone-naphthol derivatives have been

designed and synthesized, showing promise in this therapeutic area.[11] 3-Bromo-2-naphthol
can serve as a starting material for the elaboration into more complex structures with potential

biological activity. The bromine atom provides a reactive handle for cross-coupling reactions,

allowing for the introduction of various functional groups to explore structure-activity

relationships.

The general scheme for utilizing a brominated aromatic compound in a cross-coupling reaction

is depicted below.

3-Bromo-2-naphthol

Functionalized Naphthol DerivativeCoupling Partner
(e.g., Boronic Acid)

Palladium Catalyst
+ Ligand + Base

Click to download full resolution via product page

Illustrative scheme of a cross-coupling reaction involving 3-Bromo-2-naphthol.

Safety, Handling, and Storage
Proper handling and storage of 3-Bromo-2-naphthol are paramount to ensure laboratory

safety. This compound is classified as hazardous and requires appropriate personal protective

equipment (PPE) and engineering controls.
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Hazard Identification and Precautionary Measures
3-Bromo-2-naphthol is known to cause skin irritation, serious eye damage, and may cause

respiratory irritation.[4] The GHS signal word for this chemical is "Danger".[3][4]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

P264: Wash skin thoroughly after handling.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

First Aid Measures
Inhalation: Remove the person to fresh air. If not breathing, give artificial respiration. Get

medical attention.[12]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention.[12]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Immediate medical attention is required.[13]

Ingestion: Clean mouth with water and get medical attention.[12]

Storage and Stability
3-Bromo-2-naphthol should be stored in a tightly closed container in a dry, cool, and well-

ventilated place.[13][14] It is also light-sensitive and should be stored under an inert gas.[3]

Incompatible materials include strong oxidizing agents and strong bases.[12][14]

Conclusion
3-Bromo-2-naphthol, with a molecular weight of 223.07 g/mol , is a chemical compound of

significant interest to the scientific community. Its utility as a synthetic intermediate, particularly
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in the development of novel therapeutic agents, is well-established. This guide has provided a

detailed overview of its properties, synthesis, applications, and safety considerations to aid

researchers in their work with this versatile molecule. Adherence to the safety protocols

outlined herein is essential for the responsible and effective use of 3-Bromo-2-naphthol in the

laboratory.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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